Cas no 63822-86-6 (Quinoline, 3-(1H-benzimidazol-1-yl)-)
63822-86-6 structure
Product Name:Quinoline, 3-(1H-benzimidazol-1-yl)-
CAS No:63822-86-6
MF:C16H11N3
MW:245.278642892838
CID:1668250
Update Time:2024-09-12
Quinoline, 3-(1H-benzimidazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 3-(1H-benzimidazol-1-yl)-
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- Inchi: 1S/C16H11N3/c1-2-6-14-12(5-1)9-13(10-17-14)19-11-18-15-7-3-4-8-16(15)19/h1-11H
- InChI Key: FWRUJDFEFQOWEL-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C=C(N2C=NC3=CC=CC=C32)C=1
Computed Properties
- Exact Mass: 245.09543
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Melting Point: 139-141 °C
- Boiling Point: 475.1±47.0 °C(Predicted)
- PSA: 30.71
- pka: 3.82±0.12(Predicted)
Quinoline, 3-(1H-benzimidazol-1-yl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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